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Safeguarding Your Research: A Guide to
Personal Protective Equipment for Handling
Glyphosate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Glyphosate

Cat. No.: B1671968

Essential safety protocols and disposal plans are critical for laboratory professionals working
with glyphosate. This guide provides immediate, procedural, and step-by-step information to
ensure the safe handling of this widely used herbicide, reinforcing our commitment to being
your trusted partner in laboratory safety.

When handling glyphosate, a comprehensive approach to personal protective equipment
(PPE) is paramount to minimize exposure and ensure a safe laboratory environment. The
following sections detail the necessary PPE, operational procedures for its use, and
appropriate disposal methods.

Recommended Personal Protective Equipment

The selection of appropriate PPE is the first line of defense against chemical exposure. The
following table summarizes the recommended equipment for handling glyphosate, based on
guidelines from safety data sheets and regulatory agencies.
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PPE Category

Item

Specifications

Rationale

Hand Protection

Chemical-resistant

gloves

- Nitrile, butyl, or
neoprene - Minimum
thickness of 14 mils
(0.014 inches)

Prevents dermal
absorption, a primary
route of exposure.
Thicker gloves offer
longer breakthrough
times.[1][2][3][4]

Eye Protection

Safety glasses with
side shields, goggles,

or a face shield

- Must meet ANSI
Z87.1 standard
(indicated by "z87" or
"Z87+" marking) - For
high-exposure
situations, use tight-
fitting, non-fogging
chemical splash
goggles (marked with
"D3")

Protects eyes from
splashes and droplets,
which can cause
serious irritation or

injury.[1]

Body Protection

Long-sleeved shirt
and long pants or a

lab coat

- Made of a material
that does not readily

absorb liquids

Provides a barrier
against accidental
skin contact with

glyphosate solutions.

Chemical-resistant

suit or coveralls

- Recommended for
tasks with a higher
risk of splashing or
contamination, such
as mixing
concentrates or

cleaning up spills

Offers more complete
body coverage to
prevent widespread

skin contact.

Foot Protection

Closed-toe shoes

- Made of a non-

absorbent material

Protects feet from
spills. Leather and
canvas shoes are not
recommended as they
can absorb and retain

the chemical.
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- Recommended for
Provides enhanced

Chemical-resistant tasks with a higher ]
) protection for the feet
boots potential for large
) and lower legs.
spills

- For use in areas with

potential for Filters out airborne
aerosolized particles and mists,
) ] N95 or P2 rated o ]
Respiratory Protection ) glyphosate (e.g., preventing inhalation,
respirator _ _ _ _

during spraying or in which can be a route
poorly ventilated of exposure.
spaces)

Operational Plans for PPE Usage

Proper use of PPE involves more than just wearing the equipment. The following workflows
illustrate the correct procedures for selecting, donning, and doffing PPE to maximize protection

and prevent cross-contamination.
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PPE Selection

Select Respiratory Protection
(N95/P2 if aerosolization risk)

Select Body Protection
Task Assessment el

(Lab coat or coveralls)

Verification

Action
Identify Handling Task

Determine Potential Exposure Level
(e.g., mixing, spraying, spill cleanup)

Consult Safety Data Sheet (SDS)

Inspect PPE for damage .
fotishedi Beforeluse |—>

Select Eye Protection
(ANSI Z87.1)

Select Appropriate Gloves
(min. 14 mil nitrile/butyl)
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Donning (Putting On) PPE

1. Lab Coat or Coveralls

2. Respirator (if needed)

3. Goggles or Face Shield

4. Gloves

Doffing (Taking Off) PPE

1. Gloves (peel off away from body)

2. Goggles or Face Shield (handle by straps)

3. Lab Coat or Coveralls (roll inside out)

4. Respirator (handle by straps)

Wash Hands Thoroughly

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Applying Glyphosate? Know How to Choose the Right PPE | Pests in the Urban
Landscape [ucanr.edu]

2. Reddit - The heart of the internet [reddit.com]

3. What glove thickness for glypho | Lawn Care Forum [thelawnforum.com]

4. extension.psu.edu [extension.psu.edu]

To cite this document: BenchChem. [Safeguarding Your Research: A Guide to Personal
Protective Equipment for Handling Glyphosate]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1671968#personal-protective-equipment-for-
handling-glyphosate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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